Cas no 159430-52-1 (5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one)

• Product Name: 5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one
• CAS No: 159430-52-1
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 109218
• PubChem ID: 17976142
• Update Time: 2025-05-23

5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,5-(1-piperazinyl)-
• (1S,4S)-2-(3-METHYL-1,2,4-OXADIAZOL-5-YL)-2,5-DIAZABICYCLO[2.2.1]HEPTANE
• 4-piperazin-1-yl-1H-pyridazin-6-one
• 5-(1-piperazinyl)-3(2H)-pyridazinone
• 5-piperazin-1yl-2H-pyridazin-3-one
• 5-PIPERAZIN-1-YLPYRIDAZIN-3(2H)-ONE
• AG-E-08761
• CTK4D0078
• KB-177370
• SureCN5757671
• 3(2H)-Pyridazinone,5-(1-piperazinyl)-(9CI)
• 5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C8H12N4O/c13-8-5-7(6-10-11-8)12-3-1-9-2-4-12/h5-6,9H,1-4H2,(H,11,13)
• InChI Key： VJNSHKQLJBJICT-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=NN1)N1CCNCC1

Computed Properties

• Exact Mass: 180.10126

Experimental Properties

• PSA: 56.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-(piperazin-1-yl)-2,3-dihydropyridazin-3-one

5-(Piperazin-1-yl)-2,3-dihydropyridazin-3-one (CAS No. 159430-52-1)

5-(Piperazin-1-yl)-2,3-dihydropyridazin-3-one, also known by its CAS registry number 159430-52-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridazines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms and a partially saturated structure. The presence of a piperazine group attached to the dihydropyridazine ring introduces unique chemical and biological properties, making it a subject of extensive research.

The structure of 5-(Piperazin-1-yl)-2,3-dihydropyridazin-3-one is characterized by a dihydropyridazine core with a piperazine substituent at the 5-position and a ketone group at the 3-position. This arrangement creates a molecule with potential for hydrogen bonding and π-interactions, which are critical for its interactions with biological targets. Recent studies have highlighted its role in various pharmacological applications, including as a lead compound for drug development.

One of the most promising areas of research involving this compound is its application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The piperazine moiety in 5-(Piperazin-1-yl)-2,3-dihydropyridazin-3-one has been shown to enhance binding affinity to kinase targets due to its ability to form hydrogen bonds with the ATP-binding pocket of these enzymes.

In addition to its kinase inhibitory properties, this compound has also been investigated for its potential as an anti-inflammatory agent. Research has demonstrated that it can modulate key inflammatory pathways, such as NF-kB and MAPK signaling, which are central to the pathogenesis of chronic inflammatory diseases like arthritis and cardiovascular disorders.

The synthesis of 5-(Piperazin-1-yl)-2,3-dihydropyridazin-3-one involves a multi-step process that typically begins with the preparation of the dihydropyridazine core followed by substitution reactions to introduce the piperazine group. Recent advancements in synthetic methodology have enabled more efficient and scalable routes for its production, making it more accessible for preclinical studies.

From an analytical standpoint, this compound has been extensively characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular conformation and stereochemistry, which are critical for understanding its pharmacokinetic properties.

Preclinical studies have shown that 5-(Piperazin-1-yll)-2,3-dihydroPyridizinone (CAS No. 159430–52–1) exhibits favorable pharmacokinetic profiles, including good bioavailability and moderate clearance rates. These attributes make it an attractive candidate for further development into therapeutics.

In conclusion,5-(Piperazin–l–yl)–dihydroPyridizinone (CAS No. 1594–l–l) represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. With ongoing research focusing on optimizing its bioactivity and minimizing off-target effects,this compound holds promise as a lead molecule for future drug discovery efforts.